Cas no 2241138-20-3 (decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride)

• Product Name: decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride
• CAS No: 2241138-20-3
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 6405693
• PubChem ID: 138013782
• Update Time: 2025-06-22

decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride
• 2,3,4,5,6,7,8,8a-octahydro-1H-cyclohepta[c]pyrrole-3a-carbonitrile;hydrochloride
• EN300-6478084
• 2241138-20-3
• Octahydrocyclohepta[c]pyrrole-3a(1H)-carbonitrile hydrochloride
• Z3305635806

• Inchi： 1S/C10H16N2.ClH/c11-7-10-5-3-1-2-4-9(10)6-12-8-10;/h9,12H,1-6,8H2;1H
• InChI Key： WUMRFLOFSZBVOX-UHFFFAOYSA-N
• SMILES： Cl.N1CC2CCCCCC2(C#N)C1

Computed Properties

• Exact Mass: 200.1080262g/mol
• Monoisotopic Mass: 200.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Additional information on decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride

Dehydrocyclohepta[c]pyrrole-3a-carbonitrile Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2241138-20-3, commonly referred to as decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a bicyclic structure with a unique combination of nitrogen-containing functionalities, making it a subject of interest for researchers exploring novel synthetic methods and bioactive molecules.

Dehydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride is notable for its complex ring system, which includes a seven-membered ring fused with a three-membered ring. The presence of the nitrile group (-CN) at the 3a position introduces additional electronic and steric effects, influencing the compound's reactivity and potential applications. Recent studies have highlighted its role in the development of new drug candidates, particularly in the areas of anti-inflammatory and neuroprotective agents.

From a synthetic standpoint, the preparation of decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride involves multi-step processes that often require precise control over reaction conditions. Researchers have employed various strategies, including ring-closing metathesis and asymmetric synthesis, to construct this intricate molecule. The use of transition metal catalysts has proven particularly effective in achieving high yields and enantioselectivity, which are critical for pharmaceutical applications.

The physical and chemical properties of decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride are well-documented. Its molecular weight is approximately 175 g/mol, and it exhibits a melting point around 150°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride has demonstrated promising results in preclinical studies. It has been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as an anti-inflammatory agent. Additionally, recent research has explored its neuroprotective effects, particularly in models of Alzheimer's disease, where it exhibited protective properties against oxidative stress and neuronal damage.

The development of decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride has also been driven by advancements in computational chemistry. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action. These computational approaches have complemented experimental studies, accelerating the drug discovery process and enabling researchers to optimize the compound's pharmacokinetic properties.

Looking ahead, decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride holds significant promise for therapeutic applications. Its unique chemical structure and biological activity make it a valuable tool for exploring new treatment options for inflammatory diseases and neurodegenerative disorders. Continued research into its synthesis, characterization, and pharmacology will undoubtedly shed further light on its potential as a drug candidate.

In conclusion, decahydrocyclohepta[c]pyrrole-3a-carbonitrile hydrochloride (CAS No. 2241138-20-3) is a compelling molecule that bridges the gap between organic synthesis and pharmacological research. With ongoing advancements in synthetic methodologies and biological testing, this compound is poised to make significant contributions to the development of novel therapeutics.